(2R,8S)-2,8-diaminononanedioic acid

• Description: Ubenimex is a microbial metabolite and dipeptide with potential immunomodulatory and antitumor activities. Ubenimex competitively inhibits many aminopeptidases, including B, N and leucine aminopeptidases. Aminopeptidases has been implicated in the process of cell adhesion and invasion of tumor cells. Therefore, inhibiting aminopeptidases may partially attribute to the antitumor effect of ubenimex. This agent also activates T lymphocyte, macrophage and bone marrow stem cell as well as stimulates release of interleukin-1 and -2, thus further enhances its antitumor activity.; Ubenimex (also known as bestatin) is a competitive protease inhibitor. It is an inhibitor of aminopeptidase B, leukotriene A4 hydrolase, aminopeptidase N. It is being studied for use in the treatment of acute myelocytic leukemia.
• CAS No.: 59014-27-6
• Product Name: (2R,8S)-2,8-diaminononanedioic acid
• Molecular Formula: C16H24N2O4
• Molecular Weight: 218.25 g/mol
• IUPAC Name: (2R,8S)-2,8-diaminononanedioic acid
• Standard InChI: InChI=1S/C9H18N2O4/c10-6(8(12)13)4-2-1-3-5-7(11)9(14)15/h6-7H,1-5,10-11H2,(H,12,13)(H,14,15)/t6-,7+
• Standard InChIKey: VGGGPCQERPFHOB-RDBSUJKOSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)[O-])NC(=O)[C@H]([C@@H](CC1=CC=CC=C1)[NH3+])O
• SMILES: C(CCC(C(=O)O)N)CCC(C(=O)O)N
• Canonical SMILES: CC(C)CC(C(=O)[O-])NC(=O)C(C(CC1=CC=CC=C1)[NH3+])O
• Synonyms: Bestatin;Ubenimex;58970-76-6;(S)-2-((2S,3R)-3-amino-2-hydroxy-4-phenylbutanamido)-4-methylpentanoicacid;Ubenimexum[Latin];N-[(2S,3R)-3-Amino-2-hydroxy-4-phenylbutyryl]-L-leucine;CHEMBL29292;Bestatin,Ubenimex;EINECS261-529-2;NK421;NK-421;NSC265489;BRN4704312;([2S,3R]-3-Amino-2-hydroxy-4-phenylbutanoyl)-L-leucine;[(2s,3r)-3-amino-2-hydroxy-4-phenylbutanoyl]-l-leucine;ST50405897;(3-Amino-2-hydroxy-4-phenylbutanoyl)-L-leucine;3-(R)-Amino-2-(S)-hydroxy-4-phenylbutanoyl-(S)-leucine;(-)-N-((2S,3R)-3-Amino-2-hydroxy-4-phenylbutyryl)-L-leucine;(S-(R*,S*))-N-(3-Amino-2-hydroxy-4-phenylbutyroyl)-L-leucine;L-Leucine,N-(3-amino-2-hydroxy-1-oxo-4-phenylbutyl)-,(S-(R*,S*))-;SMR000059165;Ubenimexum;Ubestatin;2-(3-AMINO-2-HYDROXY-4-PHENYL-BUTYRYLAMINO)-4-METHYL-PENTANOICACID
• PubChem Compound: 6994847
• Last Modified: Jul 19 2023